Cas no 87810-63-7 (L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI))

L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) structure
87810-63-7 structure
Product Name:L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI)
CAS No:87810-63-7
MF:C14H20N4O4
MW:308.333003044128
CID:708965
Update Time:2024-01-31

L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI)
    • H-VAL-ALA-PNA
    • VA-pNA
    • L-Alaninamide, L-valyl-N-(4-nitrophenyl)-
    • Inchi: 1S/C14H20N4O4/c1-8(2)12(15)14(20)17(9(3)13(16)19)10-4-6-11(7-5-10)18(21)22/h4-9,12H,15H2,1-3H3,(H2,16,19)/t9-,12-/m0/s1
    • InChI Key: UZWBDKNAAOJWOX-CABZTGNLSA-N
    • SMILES: C(N)(=O)[C@H](C)N(C(=O)[C@H](C(C)C)N)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 308.148
  • Monoisotopic Mass: 308.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 30.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.262±0.06 g/cm3(Predicted)
  • Boiling Point: 592.3±45.0 °C(Predicted)
  • pka: 12.50±0.70(Predicted)

L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Security Information

  • Storage Condition:-15°C

L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB589459-250mg
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€167.00 2024-07-20
Ambeed
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(S)-2-Amino-3-methyl-N-((S)-1-((4-nitrophenyl)amino)-1-oxopropan-2-yl)butanamide
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